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Compound of Interest

Compound Name: 3-hydroxy-N-methylpropanamide

Cat. No.: B1590811

3-hydroxy-N-methylpropanamide (CAS No. 6830-81-5) is a bifunctional organic compound
featuring both a hydroxyl and a secondary amide group.[1] This structure makes it a valuable
building block in organic synthesis and a point of interest for the development of novel
pharmaceuticals and agrochemicals.[1][2] Its polarity, conferred by these functional groups,
results in high solubility in water and other polar solvents, a desirable trait for many biological
applications.[1]

However, these same characteristics present significant challenges for laboratory handling and
storage. The hydroxyl and amide moieties make the compound hygroscopic, meaning it readily
absorbs moisture from the atmosphere.[3] This can compromise sample integrity, affect
weighing accuracy, and potentially lead to degradation over time. Furthermore, as with many
reactive small molecules, it is classified as an irritant and is harmful if inhaled, swallowed, or
absorbed through the skin.[4][5]

This document serves as a comprehensive guide to the proper handling and storage of 3-
hydroxy-N-methylpropanamide. As Senior Application Scientists, our goal is not merely to list
procedures but to provide the underlying scientific rationale, ensuring that researchers can
maintain the compound's purity, ensure experimental reproducibility, and, most importantly,
work safely.

Section 1: Physicochemical Profile

Understanding the fundamental properties of a compound is the bedrock of its proper handling.
The characteristics of 3-hydroxy-N-methylpropanamide dictate the necessary precautions for
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its use.

Table 1: Key Physicochemical Properties of 3-hydroxy-N-methylpropanamide
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Property

Value

Source(s)

Significance for
Handling

CAS Number

6830-81-5

[1](4]6]

Unique identifier for
ensuring correct
substance and safety

information retrieval.

Molecular Formula

C4HoNO2

(410718l

Indicates the
elemental

composition.

Molecular Weight

103.12 g/mol

(41051071

Essential for preparing
solutions of known

molarity.

Appearance

Colorless to pale

yellow liquid or solid.

[1]

[1]6]e]

The physical state
depends on purity and
ambient temperature.
Visual inspection can
indicate potential
degradation (e.qg.,
significant color

change).

Solubility

Soluble in water and

polar organic solvents.

[1]

[1](10]

The hydroxyl and
amide groups can
form hydrogen bonds,
facilitating dissolution
in polar media. This is
key for preparing
stock solutions.[11]

Structural Features

Contains primary
hydroxyl (-OH) and
secondary amide (-
CONH-) groups.

[1](2]

These functional
groups are
responsible for the
compound's reactivity,
polarity, and high
potential for

hygroscopicity.
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The causality behind its challenging nature lies in its molecular structure. The presence of both
hydrogen bond donors (the hydroxyl H and the amide N-H) and acceptors (the hydroxyl O and
the carbonyl O) makes the molecule highly interactive with atmospheric water.[11] This
hygroscopicity is the single most critical factor to control during storage and handling.[3]

Section 2: Hazard Identification and Safety

A robust safety protocol is non-negotiable.[12] 3-hydroxy-N-methylpropanamide is classified
with the GHSO07 "Warning" pictogram, indicating moderate hazards that require diligent
protective measures.[7]

Table 2: GHS Hazard and Precautionary Information
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Category Code Description Source(s)
) GHSO07: Exclamation
GHS Pictogram [7]
Mark
Signal Word Warning [4107]
Hazard Statements H302 Harmful if swallowed. [4]
Harmful in contact
H312 ] ] [4]
with skin.
H315 Causes skin irritation. [4]
May cause an allergic
H317 ] ) [5]
skin reaction.
Causes serious eye
H319 N [41[5]
irritation.
H332 Harmful if inhaled. [4]
May cause respirator
H335 o Y ) P Y [4]
irritation.
) Avoid breathing
Key Precautionary )
P261 dust/fume/gas/mistiva  [13]
Statements
pors/spray.
Wear protective
gloves/protective
P280 clothing/eye [13][14]
protection/face
protection.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [13]
lenses, if present and
easy to do. Continue
rinsing.
© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemscene.com/6830-81-5.html?productObj=CS-0188403
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-N-methylpropanamide
https://www.chemscene.com/6830-81-5.html?productObj=CS-0188403
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-N-methylpropanamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-N-methylpropanamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-N-methylpropanamide
https://www.matrixscientific.com/404
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-N-methylpropanamide
https://www.matrixscientific.com/404
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-N-methylpropanamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-N-methylpropanamide
https://www.fishersci.com/store/msds?partNumber=MO07460EA&productDescription=N-HYDROXY-2-METHYLPROPA+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO07460EA&productDescription=N-HYDROXY-2-METHYLPROPA+10GR&vendorId=VN00092202&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA00386X.pdf
https://www.fishersci.com/store/msds?partNumber=MO07460EA&productDescription=N-HYDROXY-2-METHYLPROPA+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Expertise in Practice: The classification as an irritant and a potential sensitizer means that
exposure should be minimized not just to prevent acute effects but also to avoid developing
long-term sensitivities. The requirement for handling in a well-ventilated area, preferably a
chemical fume hood, is not just a general guideline but a specific control measure against
inhaling potentially harmful dust or aerosols.[12][15]

Section 3: Protocols for Handling and Storage

The following protocols are designed as a self-validating system. By adhering to these steps,
you actively protect the compound from contamination and degradation, ensuring the integrity
of your starting material for any downstream application.

Protocol 3.1: Compound Receipt and Initial Handling

The lifecycle of a chemical begins the moment it arrives in the laboratory. Proper intake
procedures are the first line of defense in maintaining compound quality.
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Receiving Workflow

(Receive Package)

Inspect Outer Packaging
(No damage, leaks)

Transfer to Lab

Don Appropriate PPE (4°C Refrigerator or Cold Room)
(Gloves, Goggles, Lab Coat)

'

Inspect Primary Container
(Intact seal, correct label)

'
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Log into Inventory
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'
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Long-Term Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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